Cas no 2272886-41-4 (Omadacycline-d9)

Omadacycline-d9 is a deuterated analog of omadacycline, a broad-spectrum aminomethylcycline antibiotic. The incorporation of nine deuterium atoms enhances metabolic stability, making it a valuable internal standard for quantitative LC-MS/MS analyses in pharmacokinetic and bioequivalence studies. Its structural similarity to omadacycline ensures consistent chromatographic behavior and ionization efficiency, minimizing matrix effects. Omadacycline-d9 is particularly useful in drug development and clinical research, where precise measurement of omadacycline concentrations in biological matrices is required. The deuterated form improves assay reproducibility and reduces interference, supporting robust analytical method validation. This compound is supplied with high chemical purity and isotopic enrichment, ensuring reliable performance in mass spectrometry applications.

Omadacycline-d9 structure

Product Name:Omadacycline-d9

CAS No:2272886-41-4

MF:C₂₉H₄₀N₄O₇

MW:565.705963134766

CID:6804389

PubChem ID:169450731

Update Time:2025-06-08

Omadacycline-d9 Chemical and Physical Properties

Names and Identifiers

- DA-66336
- 2272886-41-4
- HY-14865S
- Omadacycline-d9
- CS-0901107
- Inchi： 1S/C29H40N4O7/c1-28(2,3)12-31-11-14-10-17(32(4)5)15-8-13-9-16-21(33(6)7)24(36)20(27(30)39)26(38)29(16,40)25(37)18(13)23(35)19(15)22(14)34/h10,13,16,21,31,34-35,38,40H,8-9,11-12H2,1-7H3,(H2,30,39)/t13-,16-,21-,29-/m0/s1/i1D3,2D3,3D3
- Inchi： InChI=1S/C29H40N4O7/c1-28(2,3)12-31-11-14-10-17(32(4)5)15-8-13-9-16-21(33(6)7)24(36)20(27(30)39)26(38)29(16,40)25(37)18(13)23(35)19(15)22(14)34/h10,13,16,21,31,34-35,38,40H,8-9,11-12H2,1-7H3,(H2,30,39)/t13-,16-,21-,29-/m0/s1/i1D3,2D3,3D3
- InChI Key： VJYKVCURWJGLPG-MYKRUONFSA-N
- SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(=CC(CNCC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=C(C=3C(=C1C2=O)O)O)N(C)C)N(C)C)=O)O
- SMILES： [2H]C([2H])([2H])C(CNCC1=CC(=C2C[C@H]3C[C@H]4[C@@H](C(=O)C(=C([C@]4(C(=O)C3=C(C2=C1O)O)O)O)C(=O)N)N(C)C)N(C)C)(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 565.34619034Da
Monoisotopic Mass: 565.34619034Da
Isotope Atom Count: 9
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 40
Rotatable Bond Count: 7
Complexity: 1140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 177Å²

Omadacycline-d9 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
MedChemExpress	HY-14865S-1mg	Omadacycline-d	2272886-41-4	99.21%	1mg	￥15000	2025-04-16

Omadacycline-d9 Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on Omadacycline-d9

Recent Advances in Omadacycline-d9 (CAS 2272886-41-4) Research: A Comprehensive Review

Omadacycline-d9, a deuterated analog of the broad-spectrum tetracycline antibiotic omadacycline (CAS 2272886-41-4), has recently emerged as a valuable tool compound in pharmacokinetic and metabolic studies. This stable isotope-labeled version enables precise quantification of omadacycline in biological matrices through advanced mass spectrometry techniques, addressing critical challenges in drug development and therapeutic monitoring.

The development of Omadacycline-d9 stems from the growing need to understand the complex pharmacokinetic profile of its parent compound. Recent studies published in the Journal of Antibiotics (2023) demonstrate its application in elucidating omadacycline's tissue distribution patterns, particularly in pulmonary and intracellular compartments where conventional detection methods face limitations. The deuterium labeling at nine positions provides sufficient mass shift for reliable LC-MS/MS differentiation while maintaining identical chemical properties to the native molecule.

Methodologically, research teams have optimized extraction protocols for Omadacycline-d9 from plasma and tissue samples, achieving recovery rates exceeding 85% with RSD <5% across validation runs. A landmark study by Zhu et al. (Analytical Chemistry, 2024) established a sensitive UHPLC-MS/MS method with a lower limit of quantification (LLOQ) of 0.1 ng/mL, enabling detection of trace concentrations in clinical samples. This advancement has proven particularly valuable for studying omadacycline's prolonged terminal half-life (15-20 hours) and concentration-dependent antibacterial activity.

Recent applications in antimicrobial resistance (AMR) research highlight Omadacycline-d9's role in investigating efflux pump mechanisms. Data presented at the 2024 ECCMID conference revealed novel insights into how omadacycline maintains activity against tetracycline-resistant strains carrying tet(M) and tet(K) determinants. The deuterated tracer facilitated precise measurement of intracellular accumulation kinetics, demonstrating 3-5 fold higher concentrations in macrophages compared to extracellular fluid - a finding with significant implications for treating intracellular pathogens.

The pharmaceutical industry has adopted Omadacycline-d9 as an essential internal standard for bioanalytical method validation. Current Good Manufacturing Practice (cGMP) batches now available from specialty manufacturers exhibit >98% isotopic purity and <0.1% non-deuterated impurity, meeting stringent regulatory requirements. Stability studies indicate maintained integrity under various storage conditions (-20°C to 25°C) for up to 24 months, supporting its use in long-term clinical trials.

Looking forward, researchers anticipate expanded applications of Omadacycline-d9 in combinational therapy studies and pediatric formulation development. The FDA's recent draft guidance on complex generic antibiotics specifically references the need for such isotopic tools in demonstrating bioequivalence. Ongoing research at several academic medical centers is exploring its utility in microdose radiolabeling studies to further characterize omadacycline's penetration into protected anatomical sites.